Cas no 2137544-18-2 (6-nitro-2,3-dihydro-1H-indole-4-carboxylic acid)

• Product Name: 6-nitro-2,3-dihydro-1H-indole-4-carboxylic acid
• CAS No: 2137544-18-2
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 5921590
• PubChem ID: 165456490
• Update Time: 2025-07-22

6-nitro-2,3-dihydro-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-nitro-2,3-dihydro-1H-indole-4-carboxylic acid
• 2137544-18-2
• EN300-740984

• Inchi： 1S/C9H8N2O4/c12-9(13)7-3-5(11(14)15)4-8-6(7)1-2-10-8/h3-4,10H,1-2H2,(H,12,13)
• InChI Key： KYBLBIMEQLILTC-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC2=C1CCN2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 208.04840674g/mol
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.2Ų

Additional information on 6-nitro-2,3-dihydro-1H-indole-4-carboxylic acid

Research Brief on 6-Nitro-2,3-dihydro-1H-indole-4-carboxylic Acid (CAS: 2137544-18-2): Recent Advances and Applications

The compound 6-nitro-2,3-dihydro-1H-indole-4-carboxylic acid (CAS: 2137544-18-2) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This indole derivative has attracted significant attention due to its unique structural features and potential biological activities. Recent studies have explored its applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial drug development.

Structural analysis reveals that the presence of both nitro and carboxylic acid functional groups on the indole core provides multiple sites for chemical modification, making this compound a versatile building block for drug design. The electron-withdrawing nitro group at position 6 and the acidic proton at position 4 create distinctive electronic properties that influence molecular interactions with biological targets. Recent computational studies have demonstrated favorable binding affinities of derivatives of this compound with several disease-relevant proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the kinase inhibitory potential of 6-nitro-2,3-dihydro-1H-indole-4-carboxylic acid derivatives. The team synthesized a series of analogs and evaluated their activity against a panel of 50 kinases. Several compounds showed selective inhibition of JAK2 and FLT3 kinases, with IC50 values in the low micromolar range. Molecular docking studies suggested that the carboxylic acid group forms critical hydrogen bonds with the kinase hinge region, while the nitro group contributes to hydrophobic interactions in the ATP-binding pocket.

Another significant development involves the use of this compound as a precursor for the synthesis of novel antimicrobial agents. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that certain 6-nitroindole derivatives exhibited potent activity against drug-resistant Gram-positive bacteria, including MRSA strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall biosynthesis, as confirmed through mechanistic studies using transmission electron microscopy and peptidoglycan synthesis assays.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in recent years covering its derivatives and therapeutic applications. One notable patent (WO2023056421) claims novel 6-nitroindole-4-carboxylic acid derivatives as potential treatments for inflammatory bowel disease, demonstrating significant efficacy in mouse models of colitis. The proposed mechanism involves modulation of the NLRP3 inflammasome pathway.

Current challenges in the development of 6-nitro-2,3-dihydro-1H-indole-4-carboxylic acid-based therapeutics include optimizing pharmacokinetic properties and reducing potential off-target effects. Recent structure-activity relationship (SAR) studies have provided valuable insights into modifying the core structure to improve drug-like characteristics while maintaining biological activity. Researchers are particularly focused on ester and amide derivatives that may offer better membrane permeability and metabolic stability.

Looking forward, the versatility of 6-nitro-2,3-dihydro-1H-indole-4-carboxylic acid suggests it will continue to be an important scaffold in drug discovery. Ongoing research is exploring its potential in targeted protein degradation, with preliminary results showing promise in PROTAC (proteolysis targeting chimera) applications. The compound's ability to serve as a linker between E3 ligase binders and target protein binders makes it particularly valuable in this emerging therapeutic modality.